N-(4-acetylphenyl)-2-(4-formylphenoxy)acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-(4-formylphenoxy)acetamide
• InChI: InChI=1S/C17H15NO4/c1-12(20)14-4-6-15(7-5-14)18-17(21)11-22-16-8-2-13(10-19)3-9-16/h2-10H,11H2,1H3,(H,18,21)
• InChI Key: LARQZOGSRSUNGH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)C=O
• Molecular Formula: C17H15NO4
• Molecular Weight: 297.30 g/mol

Description

N-(4-acetylphenyl)-2-(4-formylphenoxy)acetamide is a useful research compound. Its molecular formula is C17H15NO4 and its molecular weight is 297.30 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 297.10010796 g/mol and the complexity rating of the compound is 394. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Insecticidal Applications

• Synthesis of Novel Phenoxyacetamide Derivatives as Potential Insecticidal Agents: N-(4-acetylphenyl)-2-(4-formylphenoxy)acetamide and its derivatives have been explored for their insecticidal properties. The study synthesized several derivatives and tested their efficacy against the cotton leafworm, Spodoptera littoralis, with some compounds showing excellent results (Rashid et al., 2021).

Antimicrobial Applications

• Synthesis, Biological Evaluation and Docking Studies of Novel Chalcone Derivatives as Antimicrobial Agents: Research has been conducted on novel chalcone derivatives synthesized from this compound, demonstrating strong antibacterial and moderate antifungal activity against several bacterial species and Candida albicans (Babu & Selvaraju, 2020).

Anticancer, Anti-Inflammatory, and Analgesic Activities

• Anticancer, Anti-Inflammatory, and Analgesic Activities of Synthesized 2-(Substituted phenoxy) Acetamide Derivatives: A study on derivatives of this compound revealed potential anticancer, anti-inflammatory, and analgesic properties. Specific derivatives demonstrated promising results against breast cancer, neuroblastoma, and in reducing inflammation and pain (Rani et al., 2014).

Synthetic and Chemical Studies

• Synthesis of 4-Choloro-2-hydroxyacetophenone: The synthesis of related compounds like 4-Choloro-2-hydroxyacetophenone, which is synthesized from similar compounds, provides insight into the chemical properties and potential applications of this compound (Da-wei, 2011).

Kinetics and Mechanism of Reactions

• Chemoselective Acetylation of 2-Aminophenol Using Immobilized Lipase: This research provides understanding into the mechanism and kinetics of reactions involving acetamide derivatives, which can be relevant to understanding the reactions of this compound (Magadum & Yadav, 2018).

Hydrogen Bond Studies

• Hydrogen Bonds of Peptide Group in Four Acetamide Derivatives: This study examines the hydrogen bond properties in derivatives of acetamide, providing insights into the bonding characteristics that may be relevant for this compound (Mirzaei et al., 2010).